Cas no 100-88-9 (Cyclamic acid)

• Product Name: Cyclamic acid
• CAS No: 100-88-9
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD00065234
• CID: 35119
• PubChem ID: 87565606
• Update Time: 2025-10-29

Cyclamic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexylsulfamic acid
• N-Cyclohexylsulfamic acid
• Cyclamic Acid
• Cyclamate
• Cyclohexanesulfamic Acid
• N-​Cyclohexylsulfamic Acid
• Sucaryl
• Zyklamat
• NSC 220327
• polycat200
• sucarylacid
• hexamicacid
• icyclamicacid
• Hexamic acid
• Sucaryl acid
• N-?Cyclohexylsulfamic Acid (Cyclamic Acid)
• Tox21_301008
• Q2130929
• NCGC00254910-01
• Cyclohexylamidosulfuric acid
• CHEBI:15964
• Cyclamates
• 100-88-9
• N-Cyclohexylsulfamsaeure
• NCGC00165999-01
• Cyclohexanesulphamic acid
• Cyclamate, sodium salt
• FT-0624197
• bmse000657
• CYCLAMIC ACID [USP-RS]
• Asugryn
• NCGC00165999-03
• Cyclamsaeure
• AKOS015913947
• AB01563182_02
• DTXCID3021809
• J-000244
• N-Cyclohexyl-Sulfuric acid monoamide
• NSC220327
• CYCLAMIC ACID [USAN]
• N-?Cyclohexylsulfamic Acid
• cyclamic-acid
• NCGC00165999-02
• N-Cyclohexylsulfamic acid, >=98.0% (T)
• CCG-213726
• Cyclohexylamide sulfate
• 4-12-00-00102 (Beilstein Handbook Reference)
• Cyclohexylaminesulfonic acid
• NSC760133
• CYCLAMIC ACID [II]
• N-(Cyclohexyl)aminosulfonsaeure
• Cyclohexylsulphamic acid
• n-cyclohexyl-sulfamic acid
• E-952(I)
• MFCD00065234
• CYCLAMIC ACID [MI]
• Cyclamate, Potassium
• (Cyclamic Acid)
• GTPL12470
• CyclohexansulfamidsA currencyure
• CALCIUMLEVULINATE
• cyclohexyl-sulfamic acid
• NSC-760133
• HMS3652C17
• HMS3264K03
• Cyclamate Calcium (2:1) Salt
• CYCLAMIC ACID [WHO-DD]
• Cyclohexylamine sulfamic acid
• E78799
• CHEMBL1206440
• Cyclohexylsulfamic acid;Cyclamate
• HSDB 275
• C02824
• AB01563182_01
• NS00000401
• Sulfuric acid monoamide, N-cyclohexyl-
• CYCLAMIC ACID [HSDB]
• Cyclamate, Calcium
• Hexamic acid (TN)
• D02442
• AS-59382
• SR-01000940120-2
• NSC-220327
• N-cyclo-hexylsulphamic acid
• s4015
• Sulfamic acid, cyclohexyl-
• Cyclamic acid (USAN)
• Cylamic acid
• Cyclohexylamine-N-sulfonic acid
• SW219574-1
• HN3OFO5036
• Tox21_112285_1
• INS NO.952(I)
• CYCLAMIC ACID [MART.]
• Cyclamic acid
• Cyclohexylamide sulphate
• Sucaryl acidxine
• Pharmakon1600-01301015
• Cyclamic acid, United States Pharmacopeia (USP) Reference Standard
• HY-B0541
• INS-952(I)
• UNII-HN3OFO5036
• Cyclamic acid, BAN, USAN
• SCHEMBL6227
• Tox21_112285
• CAS-100-88-9
• N-Cyclohexylsulphamic acid
• Sulfamic acid, N-cyclohexyl-
• Cyclohexylaminesulphonic acid
• Cyclohexylamidosulphuric acid
• DTXSID5041809
• N-?Cyclohexylsulfamic Acid(Cyclamic Acid)
• EINECS 202-898-1
• BRN 2208885
• SR-01000940120
• Cyclamic acid [USAN:BAN]
• CALCIUM CYCLAMATE
• BRD-K50785021-001-02-1
• STL356798
• BRD-K50785021-001-03-9
• BRD-K50785021-001-04-7
• N-Cyclohexylsulfamic acid; Hexamic acid; Sucaryl acid
• FC20675
• E952
• Cyclamic acid

• MDL： MFCD00065234
• Inchi： 1S/C6H13NO3S/c8-11(9,10)7-6-4-2-1-3-5-6/h6-7H,1-5H2,(H,8,9,10)
• InChI Key： HCAJEUSONLESMK-UHFFFAOYSA-N
• SMILES： S(NC1CCCCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 179.06200
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: White crystalline or crystalline powder, odorless.
• Density: 1.149 (estimate)
• Melting Point: ~180 °C (dec.)
• Refractive Index: 1.5500 (estimate)
• Solubility: dioxane: soluble1g/10 mL, clear, colorless (hot)
• PSA: 74.78000
• LogP: 2.18320
• Solubility: Dissolved in water and ethanol
• Merck: 2703
• FEMA: 2393

Cyclamic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：25kgs
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：GV6950000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfamic acid derivatives Cyclamates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cyclamic acid

Cyclamic Acid (CAS No. 100-88-9): Properties, Applications, and Market Insights

Cyclamic acid (CAS No. 100-88-9), also known as cyclohexanesulfamic acid, is a synthetic organic compound widely recognized for its role as a precursor to sodium cyclamate and calcium cyclamate, which are popular artificial sweeteners. This white crystalline powder is valued for its stability, solubility, and versatility in various industries, including food, pharmaceuticals, and cosmetics. In this comprehensive guide, we explore the chemical properties of cyclamic acid, its industrial applications, and emerging trends in the global market.

The molecular formula of cyclamic acid is C₆H₁₃NO₃S, with a molar mass of 179.24 g/mol. It exhibits a melting point of 169–172°C and is highly soluble in water, making it suitable for formulations requiring aqueous compatibility. Unlike its salt derivatives (sodium cyclamate and calcium cyclamate), cyclamic acid itself has limited direct use as a sweetener but serves as a critical intermediate in their synthesis. Researchers and manufacturers often focus on its acid-base properties and thermal stability when developing new applications.

One of the most prominent uses of cyclamic acid is in the production of non-nutritive sweeteners. With increasing consumer demand for sugar-free products and low-calorie alternatives, the demand for cyclamate salts has surged. These sweeteners are approximately 30–50 times sweeter than sucrose, making them ideal for beverages, baked goods, and diabetic-friendly foods. Recent studies have also explored the potential of cyclamic acid derivatives in flavor enhancement and masking bitter tastes in pharmaceutical formulations.

Beyond the food industry, cyclamic acid finds applications in cosmetic formulations, where it acts as a pH adjuster and stabilizer. Its mild acidity and compatibility with other ingredients make it a preferred choice in skincare products, shampoos, and oral care items. Additionally, the compound’s chelating properties contribute to its use in water treatment and industrial cleaning agents, where it helps control metal ion concentrations.

The global market for cyclamic acid and its derivatives is influenced by regulatory policies and health trends. For instance, the U.S. FDA currently prohibits sodium cyclamate as a food additive, while it remains approved in over 50 countries, including the EU and parts of Asia. This regulatory divergence has spurred innovation in alternative sweeteners and blended formulations to meet regional compliance. Sustainability is another hot topic, with manufacturers investing in green synthesis methods for cyclamic acid to reduce environmental impact.

Frequently asked questions about cyclamic acid include: Is cyclamic acid safe? (Regulatory status varies by region); What is the difference between cyclamic acid and sodium cyclamate? (The latter is a salt form with enhanced solubility); and Can cyclamic acid be used in vegan products? (Yes, it is synthetically derived). These queries reflect growing consumer interest in clean-label ingredients and transparent sourcing.

In conclusion, cyclamic acid (CAS No. 100-88-9) remains a cornerstone in the sweetener and specialty chemicals industries. Its multifunctional properties, coupled with evolving market demands, position it as a compound of enduring relevance. Future research may unlock novel applications in biodegradable materials and nutraceuticals, further expanding its commercial potential.